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Compound of Interest

Compound Name: Silver citrate

Cat. No.: B086174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of silver citrate (AgsCeHs07). The information presented is intended to support
research, development, and quality control activities involving this compound.

Core Physical and Chemical Properties

Silver citrate is an organic silver salt recognized for its antimicrobial properties.[1][2] It typically
presents as a white to off-white or light grey crystalline powder.[1][2][3][4] A key characteristic is
its sensitivity to light, which can cause the compound to darken over time.[3][5]

Quantitative physical and chemical data for silver citrate are summarized in the table below
for ease of reference and comparison.
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Property Value

White, off-white, to light grey crystalline powder.
[11[2][5]16]

Appearance

CeHsAgz07 (anhydrous)[2][3][7] or
AgsCeHs07:xH20 (hydrate)[1]

Molecular Formula

Molecular Weight 512.70 g/mol (anhydrous basis)[1][2][3][5]
Melting Point Decomposes at 170 °C.[1][7][8]
Boiling Point 309.6 °C at 760 mmHg.[5][7]

Sparingly soluble; 1 part dissolves in

approximately 3500 parts of water, which
Solubility in Water corresponds to about 285 ppm of Ag(l) ions.[3]

[51[71[9] It is more soluble in boiling water.[3][5]

[7]

Very soluble in dilute nitric acid and ammonia.[3]
Solubility in other solvents [5][7] It can be effectively dissolved in citric acid
solutions.[7][9]

126-45-4 (anhydrous)[2][3][5][7], 206986-90-5
(hydrate)[1][6][10]

CAS Number

Experimental Protocols

The characterization of silver citrate involves a variety of analytical techniques to determine its
identity, purity, structure, and morphology. Below are detailed methodologies for key
experiments.

2.1 Synthesis of Silver Citrate
A common method for synthesizing silver citrate is through a precipitation reaction.[9][11]

» Objective: To produce solid silver citrate from aqueous solutions of a silver salt and a citrate
salt.
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o Materials: Silver nitrate (AgNOs), Sodium citrate (NasCesHs07), deionized water, 400 mL
beaker, magnetic stirrer, filtration apparatus.

e Procedure:

o Prepare separate aqueous solutions of silver nitrate and sodium citrate by dissolving
stoichiometric amounts of each salt in 100 mL of deionized water. A typical molar ratio is
3:1 for AgNOs to sodium citrate.[11]

o Mix the two solutions in the 400 mL beaker.

o Stir the mixture magnetically for approximately 30 minutes at room temperature. A white
precipitate of silver citrate will form.[9]

o Separate the precipitate from the solution via filtration.
o Wash the collected solid with deionized water to remove any unreacted reagents.
o Dry the purified silver citrate powder, for instance, at 50°C.[11]

2.2 Characterization Techniques

o X-ray Diffraction (XRD): Used to analyze the crystal structure of the synthesized powder. The
resulting diffraction pattern provides information on the phase and crystallinity of the material.

[°]

« Differential Scanning Calorimetry (DSC): This technique is used to determine the thermal
properties, such as the decomposition temperature. The sample is heated at a controlled
rate, and the heat flow is measured relative to a reference, revealing thermal transitions.[9]

e Scanning Electron Microscopy (SEM): Provides high-resolution images of the sample's
surface morphology, allowing for the characterization of particle shape and size distribution.

[9]

o Argentometric Titration: An assay method to determine the silver content. This involves
titrating the sample with a standardized solution of potassium thiocyanate (KSCN).[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/23660417_Synthesis_and_Antimicrobial_Activity_of_Silver_Citrate_Complexes
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://www.benchchem.com/product/b086174?utm_src=pdf-body
https://www.researchgate.net/publication/23660417_Synthesis_and_Antimicrobial_Activity_of_Silver_Citrate_Complexes
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2590638/
https://www.sigmaaldrich.com/US/en/product/aldrich/361259
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Karl Fischer Titration: Used to quantify the water content in the hydrated form of silver
citrate.[6]

Visualizations
3.1 Experimental Workflow: Synthesis and Characterization of Silver Citrate

The following diagram illustrates the typical workflow for the synthesis and subsequent

characterization of silver citrate.
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Caption: Workflow for Silver Citrate Synthesis and Characterization.
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3.2 Logical Relationship: Dissolution in Citric Acid

Silver citrate's solubility is significantly enhanced in citric acid solutions due to the formation of
soluble silver citrate complexes.[9] This relationship is crucial for formulating aqueous
solutions with higher concentrations of silver ions.

Silver Citrate (Solid) Citric Acid Solution
UElE (k) (Ag3zCsHs07) (H3CeHs07)

Low Solubility 4
(~285 ppm Ag¥) N /

Soluble Silver Citrate Complex
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Click to download full resolution via product page

Caption: Dissolution of Silver Citrate in Citric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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